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Compound of Interest

Compound Name: Iodocycloheptane

Cat. No.: B12917931 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical properties and a

plausible synthetic route for iodocycloheptane. Due to the limited availability of direct

experimental data for this specific compound, this guide leverages data from closely related

structures and established chemical principles to offer a comprehensive resource for laboratory

and research applications.

Core Physical Properties
The physical characteristics of iodocycloheptane are essential for its application in synthesis

and drug design. While experimental data is sparse, the following table summarizes the

available information and provides context through comparison with analogous cycloalkanes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b12917931?utm_src=pdf-interest
https://www.benchchem.com/product/b12917931?utm_src=pdf-body
https://www.benchchem.com/product/b12917931?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12917931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Iodocycloheptane
Iodocyclohexane
(for comparison)

Iodocyclopentane
(for comparison)

Molecular Formula C₇H₁₃I[1] C₆H₁₁I C₅H₉I[2]

Molecular Weight 224.08 g/mol [1] 210.06 g/mol 196.03 g/mol [2]

Boiling Point 56-57 °C at 2 Torr 80-81 °C at 20 mmHg 166.5 °C[2]

Melting Point Data not available Data not available 166.5 °C[2]

Density Data not available 1.624 g/mL at 25 °C
1.1754 g/cm³ at 0

°C[2]

Refractive Index Data not available n20/D 1.5441 n20/D 1.549[2]

Solubility

Predicted to be

soluble in common

organic solvents (e.g.,

dichloromethane,

ether, acetone) and

insoluble in water.

Soluble in ethanol,

ether, acetone.
Data not available

Synthesis of Iodocycloheptane
A plausible and efficient method for the synthesis of iodocycloheptane is the electrophilic

addition of hydrogen iodide (HI) to cycloheptene. This reaction proceeds through the formation

of a carbocation intermediate upon the protonation of the double bond, which is subsequently

attacked by the iodide ion.

Experimental Protocol: Hydroiodination of Cycloheptene
This protocol is adapted from established procedures for the hydroiodination of alkenes.

Materials:

Cycloheptene

Hydroiodic acid (HI), 57% in water
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Dichloromethane (CH₂Cl₂)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Separatory funnel

Magnetic stirrer and stir bar

Rotary evaporator

Procedure:

Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve

cycloheptene (1.0 eq) in dichloromethane (20 mL).

Addition of Reagent: Cool the solution to 0 °C in an ice bath. Slowly add hydroiodic acid (1.2

eq) dropwise to the stirred solution.

Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Work-up: Upon completion, carefully pour the mixture into a separatory funnel.

Quenching: Add saturated aqueous sodium thiosulfate solution to quench any excess iodine,

followed by the slow addition of saturated aqueous sodium bicarbonate solution to neutralize

the acid.

Extraction: Separate the organic layer, and extract the aqueous layer with dichloromethane

(2 x 20 mL).
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Washing: Combine the organic layers and wash with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and remove the solvent under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by vacuum distillation to yield pure

iodocycloheptane.

Synthetic Pathway Diagram
Synthesis of Iodocycloheptane

Start: Cycloheptene

Electrophilic Addition

Reagent:
Hydroiodic Acid (HI)

Carbocation Intermediate

Product:
Iodocycloheptane

Purification:
Vacuum Distillation

Pure Iodocycloheptane

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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